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Compound of Interest

Compound Name: 2,2-Dimethylbutane-1,4-diol

Cat. No.: B1353512

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and a step-by-step plan for the safe and compliant
disposal of 2,2-Dimethylbutane-1,4-diol.

Hazard Profile and Safety Considerations

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,2-Dimethylbutane-1,4-diol is classified with the following hazards:

e H315: Causes skin irritation
e H319: Causes serious eye irritation
o H335: May cause respiratory irritation[1]

Given these hazards, it is imperative to handle this chemical with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling
should be performed in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary

For quick reference, the following table summarizes key data for 2,2-Dimethylbutane-1,4-diol.
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Property Value Source

Molecular Formula CeH1402 PubChem
Molecular Weight 118.17 g/mol PubChem
GHS Hazard Codes H315, H319, H335 PubChem

P261, P264, P271, P280,
P302+P352, P304+P340,
. P305+P351+P338, P312,
GHS Precautionary Codes PubChem
P332+P313, P337+P313,
P362, P403+P233, P405,

P501

Step-by-Step Disposal Protocol

The disposal of 2,2-Dimethylbutane-1,4-diol must be conducted in accordance with local,
state, and federal regulations. It should be treated as hazardous waste unless determined
otherwise by a qualified professional.

Step 1: Waste Identification and Segregation
e Do not dispose of 2,2-Dimethylbutane-1,4-diol down the drain.

e Segregate waste containing this chemical from other waste streams to avoid incompatible
mixtures.

o Keep solid and liquid waste forms separate.
Step 2: Containerization

o Use a designated, leak-proof, and chemically compatible container for waste accumulation.
The original container is often a suitable choice.

e Ensure the container is in good condition and can be securely sealed.

Step 3: Labeling
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Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "2,2-Dimethylbutane-1,4-diol."

Indicate the specific hazards (e.g., "Irritant™).

Note the accumulation start date on the label.

Step 4: Storage
o Store the sealed waste container in a designated satellite accumulation area.

e This area should be under the control of the laboratory personnel, away from ignition
sources, and in a location that prevents accidental spills.

e Ensure secondary containment is in place.
Step 5: Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.

e The precautionary statement P501 specifically directs to "Dispose of contents/container to an
approved waste disposal plant.”[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,2-
Dimethylbutane-1,4-diol.
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Caption: Disposal workflow for 2,2-Dimethylbutane-1,4-diol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1353512?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2,2-Dimethylbutane-1,4-diol, thereby protecting themselves, their colleagues, and
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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